Cas no 1105193-84-7 (5-[4-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-amine)

• Product Name: 5-[4-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-amine
• CAS No: 1105193-84-7
• MF: C₉H₉N₃OS
• MW: 207.252259969711
• CID: 4471299
• PubChem ID: 33679836
• Update Time: 2025-06-11

5-[4-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-METHYLSULFANYLPHENYL)-1,3,4-OXADIAZOL-2-AMINE
• 5-[4-(Methylthio)phenyl]-1,3,4-oxadiazol-2-amine
• 1,3,4-Oxadiazol-2-amine, 5-[4-(methylthio)phenyl]-
• 5-[4-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-amine
• F2182-0012
• AKOS005208376
• EN300-118903
• 1105193-84-7
• 5-(4-(methylthio)phenyl)-1,3,4-oxadiazol-2-amine
• FUB19384

• Inchi： 1S/C9H9N3OS/c1-14-7-4-2-6(3-5-7)8-11-12-9(10)13-8/h2-5H,1H3,(H2,10,12)
• InChI Key： SOGIABAPIYSLGL-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C2=NN=C(N)O2)=CC=1

Computed Properties

• Exact Mass: 207.04663309g/mol
• Monoisotopic Mass: 207.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 90.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 5-[4-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-amine

5-[4-(Methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-amine (CAS No. 1105193-84-7): A Comprehensive Overview

5-[4-(Methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-amine (CAS No. 1105193-84-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of oxadiazoles, which are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities.

The chemical structure of 5-[4-(Methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-amine is characterized by a central oxadiazole ring linked to a substituted phenyl group. The presence of the methylsulfanyl group on the phenyl ring adds to the compound's complexity and contributes to its biological activity. The oxadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one oxygen atom, which provides a stable and versatile scaffold for drug design.

Recent studies have highlighted the potential of 5-[4-(Methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-amine in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited potent antitumor activity against several human cancer cell lines. The researchers found that the compound induced apoptosis and cell cycle arrest, suggesting its potential as a novel anticancer agent.

In addition to its anticancer properties, 5-[4-(Methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-amine has been investigated for its antimicrobial activity. A study conducted by a team of researchers at the University of California found that the compound demonstrated significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a promising candidate for the development of new antibiotics to combat multidrug-resistant pathogens.

The mechanism of action of 5-[4-(Methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-amine is not yet fully understood, but several hypotheses have been proposed. One study suggested that the compound may target key enzymes involved in cellular metabolism and signaling pathways. For example, it has been shown to inhibit the activity of topoisomerase II, an enzyme essential for DNA replication and transcription. This inhibition could contribute to its antitumor effects by disrupting DNA integrity and leading to cell death.

The synthesis of 5-[4-(Methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-amine has been optimized through various methods to improve yield and purity. One common approach involves the condensation of an appropriate hydrazide with an isothiocyanate followed by cyclization to form the oxadiazole ring. The use of microwave-assisted synthesis has also been explored to enhance reaction efficiency and reduce reaction times.

In terms of safety and toxicity, preliminary studies have indicated that 5-[4-(Methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-amine exhibits low toxicity in vitro and in animal models. However, further research is needed to fully evaluate its safety profile before it can be considered for clinical trials. Preclinical studies are currently underway to assess its pharmacokinetic properties and potential side effects.

The future prospects for 5-[4-(Methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-amine are promising. Its unique chemical structure and diverse biological activities make it an attractive candidate for drug development in multiple therapeutic areas. Ongoing research aims to optimize its structure through medicinal chemistry approaches to enhance its potency and selectivity while minimizing potential side effects.

In conclusion, 5-[4-(Methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-amine (CAS No. 1105193-84-7) represents a significant advancement in the field of medicinal chemistry. Its potential as an anticancer and antimicrobial agent underscores the importance of continued research into this class of compounds. As more studies are conducted and new insights are gained, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents.